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Cat. No.: B1234999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Barium-140 (¹⁴⁰Ba) in the dating of nuclear events. The methodologies described are

essential for forensic radiochemistry, environmental monitoring, and nuclear safeguards.

Introduction
Barium-140 is a fission product with a relatively high yield in the nuclear fission of uranium and

plutonium.[1][2][3][4][5][6] Its half-life of 12.752 days makes it a valuable chronometer for

events that occurred several days to weeks prior to sample collection.[7] ¹⁴⁰Ba decays to

Lanthanum-140 (¹⁴⁰La), which has a shorter half-life of 1.678 days. The activity ratio of the

parent-daughter pair, ¹⁴⁰Ba and ¹⁴⁰La, can be used to accurately determine the time elapsed

since the fission event, often referred to as "zero time".[7][8][9][10][11] This dating method is

crucial for investigating the origin and timeline of nuclear incidents.

Principle of ¹⁴⁰Ba/¹⁴⁰La Dating
The dating method relies on the principles of radioactive decay and parent-daughter secular

equilibrium.[7] Following a nuclear event, ¹⁴⁰Ba is produced as a primary fission product. It then

decays to ¹⁴⁰La. The activity of ¹⁴⁰La in a sample is a function of the initial amount of ¹⁴⁰Ba and

the time elapsed since the event. By measuring the activities of both ¹⁴⁰Ba and its daughter

¹⁴⁰La, the time since the event can be calculated using the Bateman equation for radioactive

decay and ingrowth.[12][13][14]
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The activity ratio of ¹⁴⁰La to ¹⁴⁰Ba changes predictably over time. Initially, this ratio is zero. It

increases as ¹⁴⁰La grows in from the decay of ¹⁴⁰Ba, reaching a transient equilibrium after

about 10 days.[7] By measuring this ratio in a collected sample, one can pinpoint the time of

the nuclear event.

Quantitative Data
Nuclear Decay Data

Nuclide Half-life Decay Mode
Primary Gamma
Ray Energies (keV)

Barium-140 (¹⁴⁰Ba) 12.752 days β⁻ 162.7, 304.8, 537.3

Lanthanum-140

(¹⁴⁰La)
1.678 days β⁻ 487.0, 815.8, 1596.5

Source: Data compiled from multiple nuclear data sources.

Cumulative Fission Yields of Barium-140
The cumulative fission yield is the fraction of a particular nuclide produced per fission event.

These values are crucial for estimating the initial amount of ¹⁴⁰Ba produced in a nuclear event.

Fissionable Material Neutron Energy
Cumulative Fission Yield
(%)

Uranium-235 (²³⁵U) Thermal 6.29 ± 0.14

Uranium-235 (²³⁵U) Fast 6.10 ± 0.15

Plutonium-239 (²³⁹Pu) Thermal 5.45 ± 0.11

Plutonium-239 (²³⁹Pu) Fast 5.23 ± 0.16

Source: Data compiled from various experimental measurements and evaluated nuclear data

libraries.[1][2][3][4][5][6][15]
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Protocol 1: Sample Collection and Preparation
Objective: To collect and prepare environmental samples (soil and water) for the analysis of

¹⁴⁰Ba.

Materials:

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Sample containers (e.g., polyethylene bottles for water, plastic bags for soil)

Deionized water

Nitric acid (HNO₃), concentrated

Hydrofluoric acid (HF), concentrated (for soil)

Perchloric acid (HClO₄), concentrated (for soil)

Drying oven

Muffle furnace

Hot plate

Beakers and other standard laboratory glassware

Procedure for Water Samples:

Collect a representative water sample in a clean polyethylene bottle.

Acidify the sample to a pH of less than 2 with concentrated nitric acid to prevent adsorption

of radionuclides to the container walls.

Filter the sample through a 0.45 µm filter to separate suspended and dissolved fractions, if

required.

Proceed to the radiochemical separation protocol.
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Procedure for Soil Samples:

Collect a surface soil sample from the area of interest.

Dry the soil sample in an oven at 105°C to a constant weight.

Homogenize the dried sample by grinding and sieving.

Weigh a representative aliquot of the dried soil (e.g., 10-100 g) into a beaker.

Ash the sample in a muffle furnace at 500-600°C to remove organic matter.

Acid Digestion:

Add a mixture of concentrated nitric acid and hydrofluoric acid to the ashed soil in a Teflon

beaker.

Heat the mixture on a hot plate to near dryness.

Add concentrated perchloric acid and heat until dense white fumes appear. Caution:

Perchloric acid is a strong oxidizing agent and should be handled with extreme care in a

fume hood designed for its use.

Dissolve the residue in dilute nitric acid. The sample is now ready for radiochemical

separation.

Protocol 2: Radiochemical Separation of Barium-140
Objective: To isolate and purify ¹⁴⁰Ba from the sample matrix and other interfering

radionuclides. This protocol utilizes ion-exchange chromatography.

Materials:

Cation exchange resin (e.g., AG50W-X8)

Chromatography columns

Hydrochloric acid (HCl), various concentrations
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Nitric acid (HNO₃), various concentrations

Barium carrier solution (stable barium salt)

Ammonium hydroxide (NH₄OH)

Oxalic acid

Procedure:

Add a known amount of stable barium carrier to the prepared sample solution to monitor

chemical yield.

Adjust the acidity of the sample solution to approximately 2 M HCl.

Prepare a cation exchange column by slurrying the resin in deionized water and pouring it

into the column.

Condition the column by passing 2 M HCl through it.

Load the sample solution onto the column. Radionuclides, including barium, will be adsorbed

onto the resin.

Wash the column with 2 M HCl to remove anionic and weakly bound cationic interfering

nuclides.

Elute interfering cations such as iron and other fission products with increasing

concentrations of HCl.

Elute Barium from the column using a higher concentration of HCl (e.g., 6 M HCl).

Collect the barium-containing fraction.

Precipitate barium as barium sulfate (BaSO₄) by adding sulfuric acid.

Filter, wash, and dry the precipitate.

Weigh the precipitate to determine the chemical yield of the separation.
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Mount the precipitate for gamma spectrometry analysis.

Protocol 3: Gamma-Ray Spectrometry Analysis
Objective: To measure the activities of ¹⁴⁰Ba and its daughter ¹⁴⁰La.

Materials:

High-Purity Germanium (HPGe) gamma-ray spectrometer

Lead shielding

Calibration sources (e.g., mixed gamma standard)

Data acquisition and analysis software

Procedure:

Energy and Efficiency Calibration:

Perform an energy calibration of the HPGe detector using a standard source with well-

known gamma-ray energies covering the range of interest (approximately 100 keV to 2000

keV).

Perform an efficiency calibration using a certified mixed-nuclide gamma-ray standard with

a geometry identical to that of the prepared samples.

Sample Measurement:

Place the prepared ¹⁴⁰Ba sample in a reproducible counting geometry in front of the

detector.

Acquire a gamma-ray spectrum for a sufficient counting time to achieve good statistical

uncertainty for the photopeaks of interest.

Spectral Analysis:

Identify the characteristic gamma-ray photopeaks for ¹⁴⁰Ba (e.g., 537.3 keV) and ¹⁴⁰La

(1596.5 keV).
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Determine the net peak area for each identified photopeak.

Calculate the activity of ¹⁴⁰Ba and ¹⁴⁰La using the following formula:

Calculation of Time Since Nuclear Event
The time (t) since the nuclear event can be calculated from the activity ratio of ¹⁴⁰La to ¹⁴⁰Ba

using the Bateman equation for a parent-daughter decay chain where the initial daughter

activity is zero:

A₂ / A₁ = (λ₂ / (λ₂ - λ₁)) * (1 - e^-(λ₂ - λ₁)t)

Where:

A₂ is the activity of ¹⁴⁰La at the time of measurement.

A₁ is the activity of ¹⁴⁰Ba at the time of measurement.

λ₂ is the decay constant of ¹⁴⁰La (ln(2) / T₁/₂ of ¹⁴⁰La).

λ₁ is the decay constant of ¹⁴⁰Ba (ln(2) / T₁/₂ of ¹⁴⁰Ba).

t is the time elapsed since the nuclear event (the unknown to be solved for).

This equation can be solved for 't' to determine the age of the sample.

Visualizations
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Caption: Decay chain of Barium-140 to stable Cerium-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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